Cas no 51145-58-5 ((4-Phenylmethoxyphenyl)hydrazine)

• Product Name: (4-Phenylmethoxyphenyl)hydrazine
• CAS No: 51145-58-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD01993592
• CID: 934845
• PubChem ID: 561392
• Update Time: 2025-06-08

(4-Phenylmethoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (4-Benzyloxyphenyl)hydrazine
• (4-phenylmethoxyphenyl)hydrazine
• 4-Benzyloxyphenylhydrazine
• (4-Benzyloxy-phenyl)-hydrazine
• [4-(benzyloxy)phenyl]hydrazine
• 001796
• 4-(phenylmethoxy)phenylhydrazine
• AC1LBO99
• ST077070
• SureCN103965
• ZERO
• Oprea1_307414
• SCHEMBL103965
• EN300-114814
• 4-(benzyloxy)-phenyl hydrazine
• 1-[4-(Benzyloxy)phenyl]hydrazine
• p-(benzyloxy)phenylhydrazine
• MFCD01993592
• p-benzyloxyphenylhydrazine
• BBL008195
• DB-123073
• DTXSID901295601
• AKOS003626409
• 1-[4-(Benzyloxy)phenyl]hydrazine #
• 51145-58-5
• Hydrazine, [4-(phenylmethoxy)phenyl]-
• STK078096
• [4-(Phenylmethoxy)phenyl]hydrazine
• (4-(benzyloxy)phenyl)hydrazine
• G84723
• (4-Phenylmethoxyphenyl)hydrazine

• MDL： MFCD01993592
• Inchi： 1S/C13H14N2O/c14-15-12-6-8-13(9-7-12)16-10-11-4-2-1-3-5-11/h1-9,15H,10,14H2
• InChI Key： UFZKWTITXBRSPK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 214.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Density: 1.185
• Boiling Point: 395.8°C at 760 mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.649
• PSA: 47.28000
• LogP: 3.32450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (4-Phenylmethoxyphenyl)hydrazine

Comprehensive Overview of (4-Phenylmethoxyphenyl)hydrazine (CAS No. 51145-58-5): Properties, Applications, and Industry Insights

(4-Phenylmethoxyphenyl)hydrazine (CAS No. 51145-58-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This hydrazine derivative features a unique molecular structure combining a phenylmethoxy group with a hydrazine functional moiety, making it a valuable building block in modern synthetic chemistry. The compound's CAS registry number 51145-58-5 serves as a critical identifier for researchers and regulatory compliance across global markets.

Recent trends in chemical research highlight growing interest in hydrazine-based compounds like 51145-58-5, particularly for developing novel heterocyclic frameworks. The 4-phenylmethoxyphenyl substitution pattern enhances the molecule's stability while maintaining reactivity for subsequent transformations. Industry reports indicate increased demand for such intermediates in the development of high-performance polymers and specialty coatings, where thermal stability and precise functionalization are paramount.

The synthesis of (4-Phenylmethoxyphenyl)hydrazine typically involves multi-step protocols starting from 4-hydroxybenzaldehyde or related precursors. Advanced purification techniques including column chromatography and recrystallization ensure high purity (>98%) for sensitive applications. Analytical characterization via HPLC, NMR spectroscopy, and mass spectrometry confirms structural integrity, with the 51145-58-5 identifier facilitating accurate material tracking in supply chains.

In pharmaceutical contexts, researchers value this compound for constructing pyrazole and indazole scaffolds prevalent in bioactive molecules. The phenylmethoxy hydrazine moiety enables strategic introduction of nitrogen-containing heterocycles, addressing current drug discovery challenges like kinase inhibition and GPCR modulation. Recent patent analyses reveal its utility in developing next-generation anti-inflammatory agents and CNS-targeting therapeutics.

Material science applications leverage the compound's dual functionality for creating self-assembling monolayers (SAMs) and molecular sensors. The hydrazine group facilitates covalent bonding with carbonyl surfaces, while the aromatic system contributes to π-stacking interactions. These properties make CAS 51145-58-5 particularly relevant for emerging optoelectronic materials and organic semiconductors research.

Environmental and handling considerations for (4-Phenylmethoxyphenyl)hydrazine follow standard protocols for hydrazine derivatives. Proper storage under inert atmosphere and protection from light maintain stability, with decomposition studies showing excellent shelf life when stored below -20°C. The compound's molecular weight (214.26 g/mol) and solubility profile (soluble in polar organic solvents) enable flexible formulation across applications.

Market intelligence suggests steady growth for 51145-58-5 suppliers, driven by expanding contract research organizations and custom synthesis demands. Quality certifications including GMP compliance and ISO standards are becoming crucial differentiators. Analytical method development for this compound now frequently incorporates UHPLC-MS techniques to meet stringent impurity profiling requirements in regulated industries.

Future research directions may explore the compound's potential in click chemistry applications and bioconjugation strategies. The phenylmethoxy hydrazine structure offers orthogonal reactivity to common bioorthogonal handles, presenting opportunities in proteomics and diagnostic probe development. Computational studies of its electronic properties could further unlock applications in molecular electronics and catalysis.